(3R)-5-(6-aminopurin-9-yl)-2-methyl-3-oxolanol

• Molecular Formula: C10H13N5O2
• Molecular Weight: 235.24 g/mol
• IUPAC Name: (3R)-5-(6-aminopurin-9-yl)-2-methyloxolan-3-ol
• InChI: InChI=1S/C10H13N5O2/c1-5-6(16)2-7(17-5)15-4-14-8-9(11)12-3-13-10(8)15/h3-7,16H,2H2,1H3,(H2,11,12,13)/t5?,6-,7?/m1/s1
• InChI Key: FFHPXOJTVQDVMO-YURFNIAASA-N
• Isomeric SMILES: CC1[C@@H](CC(O1)N2C=NC3=C(N=CN=C32)N)O
• Canonical SMILES: CC1C(CC(O1)N2C=NC3=C(N=CN=C32)N)O

Description

(3R)-5-(6-aminopurin-9-yl)-2-methyl-3-oxolanol is a deoxyribonucleoside.

Scientific Research Applications

Synthesis and Chemical Properties

• (3R)-5-(6-aminopurin-9-yl)-2-methyl-3-oxolanol is used as an intermediate in the synthesis of various nucleoside analogs. For instance, it has been utilized in the preparation of kinetin analogs and adenine derivatives through specific synthetic pathways (Leonard & Carraway, 1966).

Biochemical Applications

• This compound is involved in studies related to purine salvage and receptor activation in cardioprotection, highlighting its role in biochemical processes and potential therapeutic applications (Peart et al., 2002).

Antiviral Research

• Derivatives of this compound have shown significant antiviral activity, particularly against Epstein–Barr virus, which demonstrates its potential in developing antiviral therapies (Yin & Schneller, 2005).

Nucleic Acid Chemistry

• Research on the compound also contributes to understanding nucleic acid chemistry, such as the formation and reactivity of fluorescent N-/purin-6-yl/pyridinium salts in oligonucleotide synthesis (Adamiak et al., 1985).

Structural Studies

• The compound's derivatives have been used in structural studies of base-pairing configurations, aiding in the understanding of molecular interactions in biological systems (Mazza et al., 1969).

Fluorescence Studies

• Studies involving derivatives of this compound have explored fluorescence properties, providing insights into biochemical assays and molecular interactions (Lobsiger et al., 2014).

Coordination Chemistry

• Research on alkylated 6-aminopurines, related to (3R)-5-(6-aminopurin-9-yl)-2-methyl-3-oxolanol, has contributed to understanding coordination properties in molecular chemistry (Orbell et al., 1982).

Tautomerism Studies

• Computational studies on purine derivatives, including geometry and solution tautomerism, have been conducted, providing a deeper understanding of molecular dynamics and stability (Broo & Holmen, 1996).